Cas no 774531-43-0 (1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid
• CAS No: 774531-43-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD03645526
• CID: 562414
• PubChem ID: 2761157
• Update Time: 2025-05-20

1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid
• 1-(Pyridin-4-ylmethyl)piperidine-4-carboxylic acid
• 1-(4-Pyridinylmethyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylicacid, 1-(4-pyridinylmethyl)-
• SR-01000384236
• MFCD03645526
• AKOS000302870
• AMY32289
• Peakdale1_002906
• A839098
• 1-(pyridin-4-ylmethyl)piperidine-4-carboxylicacid
• SR-01000384236-1
• FQQLUUHEXSHYTO-UHFFFAOYSA-N
• MixCom4_000125
• 1-(pyridin-4-ylmethyl) piperidine-4-carboxylic acid
• PS-3098
• Peakdale2_000436
• FT-0654474
• 1-Pyridin-4-ylmethyl-piperidine-4-carboxylic acid
• 774531-43-0
• SCHEMBL4002837
• EN300-39246
• 1-[(Pyridin-4-yl)methyl]piperidine-4-carboxylic acid
• 1-(4-pyridinylmethyl)piperidine-4-carboxylic acid, AldrichCPR
• 1-(4-pyridylmethyl)piperidine-4-carboxylic acid;1-(Pyridin-4-ylmethyl)piperidine-4-carboxylic acid
• J-505117
• 1-(4-pyridinylmethyl)-4-piperidinecarboxylic acid
• MixCom1_000200
• DTXSID00375588
• BB 0220117
• IDI1_001869
• CS-0268491
• DB-001611
• 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid

• MDL： MFCD03645526
• Inchi： 1S/C12H16N2O2/c15-12(16)11-3-7-14(8-4-11)9-10-1-5-13-6-2-10/h1-2,5-6,11H,3-4,7-9H2,(H,15,16)
• InChI Key： FQQLUUHEXSHYTO-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• XLogP3: -1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.215
• Melting Point: 222-224
• Boiling Point: 387.9℃ at 760 mmHg
• Flash Point: 188.4℃
• Refractive Index: 1.575
• PSA: 53.43000
• LogP: 1.31610
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (50%) H312 (50%) H315 (100%)
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid

1-(Pyridin-4-ylmethyl)piperidine-4-carboxylic Acid: A Comprehensive Overview

1-(Pyridin-4-ylmethyl)piperidine-4-carboxylic acid is a compound with the CAS registry number 774531-43-0, representing a unique structure that combines a piperidine ring with a pyridine moiety and a carboxylic acid group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological relevance.

The molecular structure of 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The pyridine group, attached via a methylene bridge, introduces aromaticity and electron-withdrawing effects, while the carboxylic acid group imparts acidic properties and the potential for forming hydrogen bonds. These structural features make the compound highly versatile, enabling it to participate in various chemical reactions and interactions.

Recent studies have explored the synthesis of 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid through diverse routes, including nucleophilic substitution, coupling reactions, and ring-closing metathesis. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the pyridine-piperidine linkage, demonstrating the feasibility of scalable production.

The biological activity of 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential as a modulator of ion channels and enzymes, which could be exploited in drug development for conditions such as epilepsy and inflammation. Additionally, its ability to form stable complexes with metal ions has led to its consideration as a ligand in coordination chemistry and catalysis.

From a materials science perspective, 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid has shown promise as a building block for supramolecular assemblies and functional polymers. Its ability to engage in both hydrogen bonding and π–π interactions makes it an attractive candidate for constructing self-assembled nanostructures with tailored properties.

In terms of physical properties, 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid exhibits a melting point of approximately 220°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, which facilitates its use in solution-based reactions and formulations.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid. Density functional theory (DFT) calculations have revealed that the compound's aromaticity contributes significantly to its stability and reactivity patterns. Furthermore, molecular dynamics simulations have elucidated the conformational flexibility of the molecule, which is critical for understanding its interactions with biological targets.

The synthesis of 1-(pyridin-4-ylmethyl)piperidine-4-carboxylic acid typically involves multi-step processes that emphasize stereochemical control and functional group compatibility. For example, one common approach begins with the preparation of piperidine derivatives followed by selective substitution or coupling with pyridine-containing intermediates.

In conclusion, 1-(pyridin-4-ylylmethyl)piperidine--carboxylic acid (CAS No: 774531--3-) stands as a remarkable example of how structural diversity can lead to multifaceted chemical properties. With ongoing research uncovering new applications and mechanisms, this compound continues to be an area of active investigation across various scientific disciplines.